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Abstract

This application note details the use of Precirol® ATO 5, a glyceryl distearate, as an effective
excipient for improving the flow properties of powders during wet granulation. Poor powder flow
Is a significant challenge in pharmaceutical manufacturing, leading to issues in tablet weight
uniformity, content uniformity, and overall process efficiency. Precirol® ATO 5, when
incorporated into a wet granulation formulation, acts as a lubricant and binder, resulting in
granules with superior flowability. This document provides a comprehensive overview,
guantitative data from a relevant study, detailed experimental protocols, and a visual
representation of the workflow.

Introduction

Precirol® ATO 5 is a versatile lipid excipient composed of esters of palmitic and stearic acids.
[1][2] It is widely used in the pharmaceutical industry for various applications, including as a
lubricant, a coating agent for taste masking, and a matrix former for modified-release tablets.[1]
[2][3][4][5] Its application in tablet compression, including wet granulation, is well-documented.
[1][2] In wet granulation, Precirol® ATO 5 helps to produce granules with improved flowability,
which is a critical attribute for successful downstream processing, such as tableting and
capsule filling.

The mechanism by which Precirol® ATO 5 improves powder flow in wet granulation involves
its ability to reduce inter-particle friction and promote the formation of more spherical and
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uniform granules. Its lipidic nature imparts hydrophobicity, which can be advantageous in
controlling the granulation process and the properties of the final granules.

Quantitative Data: Impact of Precirol® ATO 5 on
Powder Flow Properties

A study on the use of Precirol® ATO 5 in a continuous twin-screw melt granulation process
demonstrated a significant improvement in powder flowability with increasing concentrations of
the excipient. The following table summarizes the key findings from this study, illustrating the
positive effect of Precirol® ATO 5 on the Angle of Repose (AoR) and Hausner Ratio (HR), both
of which are indicators of powder flow. A lower Angle of Repose and a Hausner Ratio closer to
1 indicate better flowability.

Precirol® .
Granulation
. ATO 5 Angle of Hausner Powder
Formulation . Temperatur . .
Concentrati Repose (°) Ratio (HR) Flowability
e (°C)
on (% wiw)
1 15 60 Not specified 1.30 Passable
2 15 70 Not specified 1.18 Good
3 30 60 Not specified 1.16 Good
4 30 70 Not specified 1.15 Good

Data adapted from a study on ascorbic acid granules.[6]

The study concluded that an increase in Precirol® ATO 5 concentration from 15% to 30%
(w/w) improved the performance of the granules for tableting purposes.[6] The flowability of the
granules increased as the concentration of Precirol® ATO 5 and the granulation temperature
were increased.[6]

Experimental Protocols

This section provides a detailed methodology for a typical wet granulation process
incorporating Precirol® ATO 5 to enhance powder flow.
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Materials

Active Pharmaceutical Ingredient (API) with poor flow characteristics
Precirol® ATO 5 (Gattefossé)

Filler (e.g., Microcrystalline Cellulose, Lactose)

Binder (e.g., Povidone K30, Starch paste)

Disintegrant (e.g., Croscarmellose Sodium, Sodium Starch Glycolate)

Granulating Fluid (e.g., Purified Water, Ethanol)

Equipment

High-shear granulator or planetary mixer

Fluid bed dryer or tray dryer

Sieve or milling equipment (e.g., oscillating granulator, cone mill)

Powder flow tester (for Angle of Repose, Carr's Index, Hausner Ratio)

Tapped density tester

Wet Granulation Protocol

Dry Mixing:

1. Accurately weigh the API, Precirol® ATO 5, filler, and disintegrant.

2. Screen all powders through a suitable mesh sieve (e.g., #40 mesh) to break up any
agglomerates.

3. Transfer the screened powders to the bowl of a high-shear granulator or planetary mixer.

4. Mix the powders for 5-10 minutes at a low speed to ensure a homogenous blend.

Granulation:
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1. Prepare the binder solution by dissolving the binder in the granulating fluid.

2. While the powders are being mixed at a low speed, slowly add the binder solution over a
period of 2-5 minutes.

3. After the addition of the binder solution, increase the mixer speed and continue to mix for
an additional 3-5 minutes to form wet granules of the desired consistency. The endpoint
can be determined by the "snowball” test, where a small amount of the wet mass can be
squeezed in the hand to form a non-friable ball.

e Drying:

1. Transfer the wet granules to a fluid bed dryer or spread them evenly on trays for a tray
dryer.

2. Dry the granules at a suitable temperature (e.g., 40-60°C) until the desired moisture
content is reached (typically 1-3%). The melting range of Precirol® ATO 5 is 50-60°C, so
the drying temperature should be carefully controlled.[1]

 Sizing/Milling:

1. Pass the dried granules through a sieve or mill to obtain the desired particle size
distribution and to break down any oversized agglomerates. A #16 or #20 mesh sieve is
commonly used.

» Final Blending and Lubrication:
1. Transfer the sized granules to a blender.

2. If an external lubricant is required, add it at this stage and blend for a short period (e.g., 2-
5 minutes). Note that in some cases, the presence of Precirol® ATO 5 may reduce or
eliminate the need for an additional lubricant.[6]

Powder Flow Characterization

The flow properties of the final granules should be assessed using standard pharmacopeial
methods:
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e Angle of Repose: Determined by allowing a funnel of powder to flow onto a flat surface and
measuring the angle of the resulting cone.

o Carr's (Compressibility) Index and Hausner Ratio: Calculated from the bulk and tapped
densities of the powder.

Visualizations
Wet Granulation Workflow

The following diagram illustrates the key stages of the wet granulation process with the
incorporation of Precirol® ATO 5.
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Wet Granulation Workflow with Precirol® ATO 5
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Caption: Workflow of the wet granulation process.
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Logical Relationship: Impact of Precirol® ATO 5

This diagram shows the logical relationship between the addition of Precirol® ATO 5 and the
resulting improvement in powder properties.
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Caption: Influence of Precirol® ATO 5 on powder flow.

Conclusion
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Precirol® ATO 5 is a highly effective excipient for improving the flow properties of powders in
wet granulation. Its lubricating and binding properties contribute to the formation of uniform,
spherical granules with reduced inter-particulate friction. The inclusion of Precirol® ATO 5 in a
formulation can lead to a more robust and efficient manufacturing process, with improved
weight and content uniformity in the final dosage form. The provided protocols and data serve
as a valuable resource for formulation scientists and researchers looking to overcome
challenges associated with poor powder flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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